Cas no 956105-63-8 (3-AMINO-2,4-DIHYDROXYBENZOIC ACID)

• Product Name: 3-AMINO-2,4-DIHYDROXYBENZOIC ACID
• CAS No: 956105-63-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1987702
• PubChem ID: 58130658
• Update Time: 2025-04-21

3-AMINO-2,4-DIHYDROXYBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2,4-DIHYDROXYBENZOIC ACID
• SCHEMBL12867382
• methyl 3-amino-2,4-dihydroxybenzoate
• 956105-63-8
• DTXSID301289111

• Inchi： 1S/C8H9NO4/c1-13-8(12)4-2-3-5(10)6(9)7(4)11/h2-3,10-11H,9H2,1H3
• InChI Key： VAWBYMVEJFWFSW-UHFFFAOYSA-N
• SMILES： COC(C1C(O)=C(N)C(O)=CC=1)=O

Computed Properties

• Exact Mass: 183.05315777Da
• Monoisotopic Mass: 183.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters